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Compound of Interest

Compound Name: 5-Methyl-5-phenylmorpholin-3-one

CAS No.: 1398503-90-6

Cat. No.: B2775280

Get Quote

This in-depth technical guide provides a detailed analysis of the spectral data for the compound

5-Methyl-5-phenylmorpholin-3-one. This document is intended for researchers, scientists,

and professionals in drug development who are working with or synthesizing similar

morpholinone scaffolds. The following sections offer a comprehensive interpretation of its

predicted ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, grounded in

established spectroscopic principles and supported by data from analogous structures.

Introduction to 5-Methyl-5-phenylmorpholin-3-one
5-Methyl-5-phenylmorpholin-3-one is a heterocyclic compound belonging to the

morpholinone class. The morpholine ring is a common scaffold in medicinal chemistry, and its

derivatives have shown a wide range of biological activities.[1] The presence of a chiral center

at the 5-position, along with a phenyl and a methyl group, suggests potential for stereospecific

interactions with biological targets. Accurate characterization of this molecule is paramount for

its identification, purity assessment, and further development.

While a complete set of experimentally-derived spectral data for 5-Methyl-5-phenylmorpholin-
3-one is not readily available in published literature, this guide provides a robust, predicted
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characterization based on the analysis of closely related compounds and foundational

spectroscopic theory. This predictive approach allows for a reliable preliminary identification

and structural verification.

Figure 1: Structure of 5-Methyl-5-phenylmorpholin-3-one.

Predicted ¹H NMR Spectral Data
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for

elucidating the structure of organic molecules by providing information about the chemical

environment of hydrogen atoms. The predicted ¹H NMR spectrum of 5-Methyl-5-
phenylmorpholin-3-one in CDCl₃ is detailed below.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of

deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal

standard.

Instrument: A 400 MHz (or higher) NMR spectrometer.

Parameters:

Pulse Program: Standard single-pulse sequence.

Number of Scans: 16-64, depending on sample concentration.

Relaxation Delay: 1-2 seconds.

Spectral Width: 0-12 ppm.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the TMS signal at 0.00 ppm.

Table 1: Predicted ¹H NMR Data for 5-Methyl-5-phenylmorpholin-3-one in CDCl₃
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.2-7.4 Multiplet 5H Phenyl-H

The aromatic

protons of the

phenyl group are

expected to

resonate in this

region, typical for

monosubstituted

benzene rings.[2]

~4.5-4.7 Doublet 1H H-2a (axial)

The methylene

protons adjacent

to the oxygen

and amide

nitrogen are

diastereotopic.

The axial proton

is expected to be

more deshielded.

~4.2-4.4 Doublet 1H H-2b (equatorial)

The equatorial

proton is

expected to be

more shielded

compared to the

axial proton.

~3.8-4.0 Doublet 1H H-6a (axial)

The methylene

protons adjacent

to the nitrogen

are also

diastereotopic.

~3.5-3.7 Doublet 1H H-6b (equatorial)

The equatorial

proton is

expected to be

more shielded.
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~1.7 Singlet 3H Methyl-H

The methyl

group at the

chiral center is a

singlet as there

are no adjacent

protons for

coupling.

~2.5-3.5 Broad Singlet 1H NH

The amide

proton chemical

shift can be

variable and

often appears as

a broad signal.

Interpretation and Causality:

The predicted spectrum is based on the analysis of similar morpholinone structures.[3][4] The

diastereotopic nature of the methylene protons at positions 2 and 6 is a key feature, arising

from the chiral center at C5. This results in distinct signals for the axial and equatorial protons,

likely appearing as doublets due to geminal coupling. The phenyl group protons are expected

to appear as a complex multiplet in the aromatic region. The methyl group, being attached to a

quaternary carbon, will present as a singlet. The amide proton's chemical shift can be

influenced by solvent and concentration, often appearing as a broad singlet.

Predicted ¹³C NMR Spectral Data
Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about

the carbon framework of a molecule. Each unique carbon atom in a molecule gives a distinct

signal.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Instrument: A 100 MHz (or higher) NMR spectrometer.
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Parameters:

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay: 2 seconds.

Spectral Width: 0-200 ppm.

Data Processing: Apply Fourier transformation and reference the spectrum to the CDCl₃

solvent peak at 77.16 ppm.[5]

Table 2: Predicted ¹³C NMR Data for 5-Methyl-5-phenylmorpholin-3-one in CDCl₃
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Chemical Shift (δ, ppm) Assignment Rationale

~170-172 C=O (Amide)

The carbonyl carbon of the

amide is expected to be

significantly deshielded and

appear in this region.[6]

~140-142 Phenyl C-1' (ipso)

The quaternary carbon of the

phenyl ring attached to the

morpholinone ring.

~128-129 Phenyl C-3'/5'
The meta carbons of the

phenyl ring.

~127-128 Phenyl C-4'
The para carbon of the phenyl

ring.

~125-126 Phenyl C-2'/6'
The ortho carbons of the

phenyl ring.

~68-70 C-2

The carbon adjacent to the

ether oxygen is expected in

this range.[7]

~58-60 C-5
The quaternary carbon bearing

the phenyl and methyl groups.

~50-52 C-6
The carbon adjacent to the

amide nitrogen.

~25-28 Methyl-C
The methyl carbon is expected

in the aliphatic region.

Interpretation and Causality:

The predicted chemical shifts are based on established ranges for similar functional groups

and comparison with related morpholinone structures.[8][9] The amide carbonyl carbon is the

most downfield signal. The aromatic carbons of the phenyl group will appear in the typical

aromatic region (125-145 ppm). The carbons of the morpholinone ring are distinguished by

their proximity to the heteroatoms; C-2 (adjacent to oxygen) is expected to be more deshielded
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than C-6 (adjacent to nitrogen). The quaternary carbon at C-5 will likely have a lower intensity

due to the absence of an attached proton.

-Methyl-5-phenylmorpholin-3-on

Predicted Spectral Data¹H NMR
~7.2-7.4 (Ph-H)
~4.5-4.7 (H-2a)
~4.2-4.4 (H-2b)
~3.8-4.0 (H-6a)
~3.5-3.7 (H-6b)

~1.7 (Me-H)
~2.5-3.5 (NH)

Proton Environments

¹³C NMR
~170-172 (C=O)

~140-142 (Ph C-1')
~128-129 (Ph C-3'/5')
~127-128 (Ph C-4')

~125-126 (Ph C-2'/6')
~68-70 (C-2)
~58-60 (C-5)
~50-52 (C-6)

~25-28 (Me-C)

Carbon Framework
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Figure 2: Predicted NMR Data Correlation Diagram.

Predicted Infrared (IR) Spectral Data
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr)

or by using an Attenuated Total Reflectance (ATR) accessory.

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.
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Parameters:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Processing: The resulting interferogram is Fourier-transformed to produce the IR

spectrum.

Table 3: Predicted IR Absorption Bands for 5-Methyl-5-phenylmorpholin-3-one
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

~3200-3300 Medium, Broad N-H Stretch (Amide)

The N-H stretching

vibration of a

secondary amide

typically appears in

this region.

~3000-3100 Medium
C-H Stretch

(Aromatic)

C-H stretching

vibrations of the

phenyl group.[10]

~2850-3000 Medium C-H Stretch (Aliphatic)

C-H stretching

vibrations of the

morpholinone ring and

the methyl group.[10]

~1670-1690 Strong C=O Stretch (Amide)

The amide carbonyl

stretch is a very

strong and

characteristic

absorption.

~1600, ~1495 Medium-Weak
C=C Stretch

(Aromatic)

Characteristic

absorptions for the

phenyl ring.

~1100-1120 Strong C-O-C Stretch (Ether)

The asymmetric

stretching of the ether

linkage in the

morpholine ring.

~700-750 Strong
C-H Bending

(Aromatic)

Out-of-plane bending

for a monosubstituted

benzene ring.

Interpretation and Causality:
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The IR spectrum is expected to be dominated by the strong absorption of the amide carbonyl

group. The presence of both aromatic and aliphatic C-H stretches will be evident. The broad N-

H stretch of the amide and the strong C-O-C stretch of the ether are also key diagnostic peaks

for confirming the morpholinone structure.

Predicted Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol: Mass Spectrometry

Sample Introduction: The sample can be introduced via direct infusion or through a gas or

liquid chromatograph.

Ionization Method: Electrospray ionization (ESI) or electron ionization (EI) are common

methods.

Mass Analyzer: A quadrupole, time-of-flight (TOF), or ion trap analyzer.

Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured.

Table 4: Predicted Key Mass Spectrometry Fragments for 5-Methyl-5-phenylmorpholin-3-one

m/z Proposed Fragment Rationale

191 [M]⁺˙ (if EI) The molecular ion peak.

192 [M+H]⁺ (if ESI) The protonated molecule.

176 [M - CH₃]⁺ Loss of the methyl group.

105 [C₆H₅CO]⁺

Benzoyl cation, a common

fragment for phenyl ketones

and related structures.

104 [C₇H₆N]⁺
Fragment containing the

phenyl and nitrogen.

77 [C₆H₅]⁺ Phenyl cation.
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Interpretation and Causality:

The molecular ion peak will confirm the molecular weight of the compound (C₁₀H₁₁NO₂ =

191.20 g/mol ). Common fragmentation pathways are expected to involve the loss of the

methyl group and cleavage of the morpholinone ring. The phenyl group and fragments

containing it will likely be prominent in the mass spectrum due to their stability.

[M]⁺˙
m/z 191

[M - CH₃]⁺
m/z 176

- CH₃

[C₆H₅CO]⁺
m/z 105

Ring Cleavage

[C₇H₆N]⁺
m/z 104

Rearrangement

[M+H]⁺
m/z 192

[C₆H₅]⁺
m/z 77

- CO

Click to download full resolution via product page

Figure 3: Predicted Mass Spectrometry Fragmentation Pathway.

Conclusion
This guide provides a comprehensive predicted spectral characterization of 5-Methyl-5-
phenylmorpholin-3-one. The interpretations are based on established principles of

spectroscopic analysis and comparison with data from closely related molecules. While

experimental verification is always the gold standard, this detailed predictive analysis serves as

a valuable tool for researchers in the initial stages of synthesis, purification, and

characterization of this and similar morpholinone-containing compounds. The provided

protocols for data acquisition ensure that subsequent experimental work can be conducted in a

standardized and reproducible manner.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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